Cas no 2229125-76-0 (2-azido-2-2-(propan-2-yl)phenylethan-1-ol)

• Product Name: 2-azido-2-2-(propan-2-yl)phenylethan-1-ol
• CAS No: 2229125-76-0
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 6000294
• PubChem ID: 149817130
• Update Time: 2025-07-18

2-azido-2-2-(propan-2-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-2-(propan-2-yl)phenylethan-1-ol
• 2229125-76-0
• EN300-1744890
• 2-azido-2-[2-(propan-2-yl)phenyl]ethan-1-ol

• Inchi： 1S/C11H15N3O/c1-8(2)9-5-3-4-6-10(9)11(7-15)13-14-12/h3-6,8,11,15H,7H2,1-2H3
• InChI Key： BQKDNHIHZJYREC-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC=CC=1C(C)C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-2-2-(propan-2-yl)phenylethan-1-ol

Professional Introduction to Compound with CAS No. 2229125-76-0 and Product Name: 2-azido-2-(propan-2-yl)phenylethan-1-ol

The compound in question, identified by the CAS number 2229125-76-0, is a specialized organic molecule with the product name 2-azido-2-(propan-2-yl)phenylethan-1-ol. This compound belongs to the class of azido-substituted aromatic alcohols, which have garnered significant attention in the field of medicinal chemistry due to their versatile reactivity and potential applications in drug development. The presence of both an azido group and an aliphatic side chain attached to a phenyl ring imparts unique chemical properties that make this molecule a valuable intermediate in synthetic chemistry.

One of the most striking features of 2-azido-2-(propan-2-yl)phenylethan-1-ol is its reactivity, which stems from the azido functional group. Azido compounds are well-known for their ability to participate in various chemical transformations, including nucleophilic substitution reactions, cycloadditions, and rearrangements. These reactions are highly valuable in the synthesis of complex molecular architectures, which are often required in the development of novel therapeutic agents. The aliphatic propanyl group further enhances the compound's utility by providing a flexible side chain that can be modified or incorporated into larger molecules through a variety of synthetic pathways.

In recent years, there has been a surge in research focused on azido-containing compounds due to their potential applications in medicinal chemistry and materials science. For instance, azido groups have been utilized as bioorthogonal handles in bioconjugation reactions, enabling the precise modification of biomolecules such as proteins and nucleic acids. This approach has opened up new avenues for drug discovery and diagnostics, where targeted modifications can lead to improved efficacy and reduced side effects.

The 2-(propan-2-yl)phenyl moiety in the compound's structure also contributes to its unique properties. This aromatic/aliphatic hybrid system can exhibit both hydrophobic and hydrophilic characteristics, depending on the context of its use. Such dual functionality is highly desirable in drug design, as it allows for better solubility and membrane permeability, which are critical factors for oral bioavailability and cellular uptake. Additionally, the presence of a phenyl ring provides a scaffold that can be easily modified through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, facilitating the introduction of diverse substituents for fine-tuning biological activity.

Recent advancements in synthetic methodologies have further highlighted the importance of compounds like 2-azido-2-(propan-2-yl)phenylethan-1-ol. For example, transition-metal-catalyzed reactions have enabled more efficient and selective transformations of azido groups, reducing unwanted byproducts and improving overall yields. These improvements are particularly significant in industrial settings where cost-effectiveness and scalability are paramount. Moreover, green chemistry principles have encouraged the development of solvent-free or aqueous-phase reactions, aligning with global efforts to minimize environmental impact.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as polymer science and materials engineering. Azido-functionalized polymers can exhibit enhanced reactivity towards various coupling agents, allowing for the creation of tailored materials with specific properties. For instance, these polymers could be used to develop smart coatings or adhesives that respond to external stimuli, opening up possibilities for innovative applications in robotics and electronics.

In conclusion, 2-(propan-2-yI)phenylethan-l -ol (CAS No. 2229125 - 76 - 0) represents a fascinating molecule with significant potential in multiple scientific domains. Its unique structural features—combining an azido group with an aliphatic side chain on a phenyl ring—make it a versatile intermediate for synthetic chemists working on drug discovery, materials science, and beyond. As research continues to uncover new methodologies for utilizing azido compounds, it is likely that this molecule will play an increasingly important role in advancing scientific innovation.